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Compound of Interest

Compound Name: Pigment Red 81:2

Cat. No.: B1599079 Get Quote

An In-depth Technical Guide to the Stability of Pigment Red 81:2

This technical guide provides a comprehensive overview of the stability of Pigment Red 81:2,

a brilliant bluish-red organic pigment from the rhodamine class.[1] It is intended for researchers,

scientists, and professionals in drug development and other industries where colorant stability

is critical. This document summarizes key stability data, outlines detailed experimental

protocols for stability assessment, and visualizes relevant scientific workflows.

Quantitative Stability Data
The stability of Pigment Red 81:2 is influenced by various factors, including the specific laking

agent, substrate, and environmental conditions.[2] The following tables summarize the

available quantitative data on its fastness properties.

Table 1: Lightfastness and Heat Stability of Pigment Red
81:2
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Property Rating/Value Notes

Lightfastness

Varies significantly from Poor

to Excellent (2-8 on a 1-8

scale).[2][3][4][5][6] Some

sources report a moderate

rating of 3 to 5.[2][7]

Highly dependent on the

substrate and whether it is in a

full shade or a tint.[2] Not

recommended for outdoor

applications.[2]

Heat Resistance

Ranges from 120°C to a

minimum of 180°C.[2][4][6][7]

One source indicates a range

of 140-170°C, classifying it as

poor to moderate.[2]

Its poor heat resistance can

limit its use in high-

temperature processing

plastics.[2]

Table 2: Chemical and Solvent Resistance of Pigment
Red 81:2 (1-5 Scale; 5 = Excellent)

Resistance To Rating Notes

Acid 2 - 5

Reported ratings vary widely,

from poor (2) to excellent (5).

[2][5][6][7]

Alkali 2 - 5

Similar to acid resistance,

ratings range from poor (2) to

excellent (5).[2][4][5][7]

Water 3 - 5
Generally rated as moderate to

good.[2][7]

Oil 3 - 5
Rated as moderate to

excellent.[2][7]

Alcohol 3 - 5
Rated as moderate to

excellent.[5][7]

Other Solvents
Butyl Acetate: 4, Benzene: 4,

Ketone: 3-4, Ester: 5.[5]

Bleeding 5
Exhibits excellent resistance to

bleeding.[5][6]
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Experimental Protocols for Stability Testing
The following are detailed methodologies for assessing the stability of Pigment Red 81:2.

Accelerated Lightfastness Testing (Adapted from ASTM
D4303)
This protocol is designed to determine the resistance of the pigment to fading when exposed to

an artificial light source that mimics natural sunlight.

Sample Preparation:

Prepare a dispersion of Pigment Red 81:2 in the desired vehicle or binder system.

Apply a uniform film of the dispersion onto a standardized substrate (e.g., drawdown

card).

Allow the film to cure completely as per the binder manufacturer's instructions.

Prepare multiple replicate samples for statistical accuracy.

Initial Color Measurement:

Using a calibrated spectrophotometer, measure the initial CIE Lab* color coordinates of

each sample at several points.

Calculate the average L, a, and b* values which will serve as the baseline.

Accelerated Weathering:

Place the prepared samples in a xenon-arc weathering chamber.[8] This apparatus

simulates the damaging effects of sunlight.[9]

The exposure duration can range from 100 to 1,000 hours, which can represent several

months of real-world sunlight exposure.[9]

Final Color Measurement and Data Interpretation:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1599079?utm_src=pdf-body
https://www.benchchem.com/product/b1599079?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Enhancing_the_Stability_of_Cobalt_Chromate_Based_Pigments.pdf
https://allanchem.com/test-stability-plant-based-colorants/
https://allanchem.com/test-stability-plant-based-colorants/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


After the exposure period, re-measure the CIE Lab* coordinates of the samples.

Calculate the total color change (ΔE) using the formula: ΔE = [(ΔL)\² + (Δa)\² + (Δb*)\²]\¹/²

A higher ΔE* value indicates lower lightfastness. A ΔE value of 3 or below is often

considered to represent excellent stability.[9]

Chemical Resistance Testing (Leaching Study)
This protocol assesses the pigment's stability when exposed to various chemical environments.

Sample and Solution Preparation:

Accurately weigh a specific amount (e.g., 1 gram) of dry Pigment Red 81:2 powder.[8]

Prepare separate leaching solutions of interest, such as 5% hydrochloric acid (HCl) and

5% sodium hydroxide (NaOH), with deionized water as a control.[8]

Leaching Procedure:

Place the weighed pigment into a sealed container with a measured volume (e.g., 100 mL)

of each leaching solution.[8]

Agitate the suspensions at a constant temperature (e.g., 25°C) for a specified duration

(e.g., 24 hours).[8]

Analysis and Data Interpretation:

After agitation, separate the pigment from the solution by filtration or centrifugation.

Carefully wash and dry the recovered pigment.

Measure the CIE Lab* color coordinates of the dried, leached pigment and compare them

to the original, unleached pigment to determine the ΔE*.[8]

A larger ΔE* value signifies lower chemical stability.

Heat Stability Testing

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://allanchem.com/test-stability-plant-based-colorants/
https://www.benchchem.com/product/b1599079?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Enhancing_the_Stability_of_Cobalt_Chromate_Based_Pigments.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Enhancing_the_Stability_of_Cobalt_Chromate_Based_Pigments.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Enhancing_the_Stability_of_Cobalt_Chromate_Based_Pigments.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Enhancing_the_Stability_of_Cobalt_Chromate_Based_Pigments.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Enhancing_the_Stability_of_Cobalt_Chromate_Based_Pigments.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol evaluates the pigment's ability to withstand elevated temperatures, which is

crucial for applications involving heat processing.

Sample Preparation:

Incorporate Pigment Red 81:2 into the application medium (e.g., plastic resin, coating).

Prepare standardized samples (e.g., molded plastic chips, coated panels).

Thermal Exposure:

Place the samples in a calibrated oven at a series of specified temperatures (e.g., 120°C,

140°C, 160°C, 180°C).

Maintain the samples at each temperature for a predetermined residence time relevant to

the intended industrial process.

Colorimetric Analysis:

After cooling to room temperature, measure the CIE Lab* color coordinates of the heat-

exposed samples.

Calculate the ΔE* by comparing the color of the heat-treated samples to a control sample

that was not exposed to heat.

The temperature at which a significant color change occurs is considered the limit of the

pigment's heat stability.

Visualized Workflows and Pathways
The following diagrams, generated using Graphviz (DOT language), illustrate key processes

related to the stability of Pigment Red 81:2.
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Caption: Experimental workflow for pigment stability testing.
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Caption: Conceptual pathways of Pigment Red 81:2 degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. PIGMENT RED 81:2 - Ataman Kimya [atamanchemicals.com]

2. senova-chem.com [senova-chem.com]

3. The Color of Art Pigment Database: Pigment Red, PR [artiscreation.com]

4. Pigment Red 81:2 CAS#: 75627-12-2 [m.chemicalbook.com]

5. ccchemical.com [ccchemical.com]

6. Pigment Red 81:2 | 75627-12-2 [chemicalbook.com]

7. Pigment Red 81:2 - SY Chemical Co., Ltd. [sypigment.com]

8. benchchem.com [benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1599079?utm_src=pdf-body-img
https://www.benchchem.com/product/b1599079?utm_src=pdf-body
https://www.benchchem.com/product/b1599079?utm_src=pdf-custom-synthesis
https://www.atamanchemicals.com/pigment-red-81-2_u33257/
https://senova-chem.com/wp-content/uploads/2025/11/Pigment-Red-81.pdf
https://www.artiscreation.com/red.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB5908693_EN.htm
https://www.ccchemical.com/product/pigment-red-81/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5908693.htm
https://www.sypigment.com/pigment-red-812.html
https://www.benchchem.com/pdf/Technical_Support_Center_Enhancing_the_Stability_of_Cobalt_Chromate_Based_Pigments.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. How to Test Stability of Plant-Based Colorants - Allan Chemical Corporation |
allanchem.com [allanchem.com]

To cite this document: BenchChem. [Preliminary studies on the stability of Pigment Red
81:2.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1599079#preliminary-studies-on-the-stability-of-
pigment-red-81-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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